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Compound of Interest

Compound Name: L-Asparagine-13C4,15N2

Cat. No.: B12060393 Get Quote

For researchers in drug development and the broader scientific community, the isotopic purity

of stable isotope-labeled compounds is paramount for the accuracy and reliability of

experimental results. This guide provides a comparative analysis of commercially available L-

Asparagine-¹³C₄,¹⁵N₂, offering insights into its isotopic enrichment verification through

established analytical techniques.

Comparative Analysis of L-Asparagine-¹³C₄,¹⁵N₂ and
Alternatives
The selection of an appropriate isotopically labeled L-Asparagine depends on the specific

experimental needs. L-Asparagine-¹³C₄,¹⁵N₂ is a powerful tool for metabolic flux analysis and

quantitative proteomics, offering distinct mass shifts that are readily detectable by mass

spectrometry.[1][2] Alternatives include deuterated and ¹⁵N-labeled variants, each with unique

applications.

Table 1: Comparison of L-Asparagine-¹³C₄,¹⁵N₂ from Various Suppliers
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Supplier
Product
Name

Catalog
Number

Isotopic
Enrichment
(¹³C)

Isotopic
Enrichment
(¹⁵N)

Chemical
Purity

Sigma-

Aldrich

L-

Asparagine-

¹³C₄,¹⁵N₂

641952 ≥99 atom % ≥98 atom % ≥95% (CP)[3]

Cambridge

Isotope

Laboratories

L-

Asparagine·H

₂O (¹³C₄,

99%; ¹⁵N₂,

99%)

CNLM-3819-

H
99% 99% 98%[4][5]

MedchemExp

ress

L-

Asparagine-

¹³C₄,¹⁵N₂

HY-N0667S7 Not Specified Not Specified
Not

Specified[1]

Table 2: Comparison of Alternative Isotopically Labeled L-Asparagine

Product Name Labeling Key Applications

L-Asparagine-¹⁵N₂ Two ¹⁵N atoms
Protein quantification and

structural NMR studies.[6][7]

L-Asparagine-d₃ Three deuterium atoms

Tracer for metabolic studies,

internal standard for mass

spectrometry.[8][9]

Experimental Protocols for Isotopic Enrichment
Verification
The primary techniques for verifying the isotopic enrichment of L-Asparagine-¹³C₄,¹⁵N₂ are

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. These

methods provide quantitative data on the level and position of isotopic labeling.

Mass Spectrometry (MS) for Isotopic Purity
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Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive method

for determining the isotopic distribution of labeled compounds.

Experimental Protocol:

Sample Preparation:

Prepare a stock solution of L-Asparagine-¹³C₄,¹⁵N₂ in a suitable solvent (e.g., 0.1 N HCl).

Perform serial dilutions to a final concentration suitable for LC-MS/MS analysis (e.g., 1

µg/mL).

Chromatographic Separation:

Utilize a C18 reverse-phase column for chromatographic separation.

Employ a gradient elution with mobile phases consisting of water with 0.1% formic acid (A)

and acetonitrile with 0.1% formic acid (B).

Mass Spectrometric Analysis:

Perform analysis using positive-ion electrospray ionization (ESI) in Selected Reaction

Monitoring (SRM) mode.

Monitor the transition of the precursor ion (M+H)+ to a specific product ion. For L-

Asparagine-¹³C₄,¹⁵N₂, the expected mass shift is +6 amu compared to the unlabeled

compound.

Acquire data across the entire isotopic cluster to determine the relative abundance of each

isotopologue.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Positional Verification
Quantitative NMR (qNMR) provides detailed information about the specific positions of the

isotopic labels within the molecule.
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Sample Preparation:

Dissolve a precisely weighed amount of L-Asparagine-¹³C₄,¹⁵N₂ in a deuterated solvent

(e.g., D₂O with a known internal standard).

¹H NMR Analysis:

Acquire a ¹H NMR spectrum to confirm the chemical identity and purity.

The presence of ¹³C satellites flanking the proton signals can provide an initial indication of

¹³C enrichment.

¹³C NMR Analysis:

Acquire a proton-decoupled ¹³C NMR spectrum.

The spectrum will show signals only for the ¹³C-labeled carbon atoms, confirming their

presence and providing information about their chemical environment. The absence of

signals at the chemical shifts corresponding to natural abundance ¹²C confirms high

enrichment.

¹⁵N NMR Analysis:

If required, ¹⁵N NMR can directly detect the ¹⁵N nuclei, though it is less common due to

lower sensitivity. Heteronuclear correlation experiments like ¹H-¹⁵N HSQC are more

frequently used in the context of labeled proteins.

Workflow for Isotopic Enrichment Verification
The following diagram illustrates a typical workflow for the verification of isotopic enrichment in

L-Asparagine-¹³C₄,¹⁵N₂.
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Figure 1. Isotopic Enrichment Verification Workflow
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Caption: Workflow for verifying the isotopic enrichment of L-Asparagine-¹³C₄,¹⁵N₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. ckisotopes.com [ckisotopes.com]

3. L-Asparagine-13C4,15N2 ≥99 atom % 13C, ≥98 atom % 15N, ≥95% (CP) | Sigma-Aldrich
[sigmaaldrich.com]

4. L-AsparagineÂ·Hâ��O (Â¹Â³Câ��, 99%; Â¹â�µNâ��, 99%) - Cambridge Isotope
Laboratories, CNLM-3819-H-0.1 [isotope.com]

5. L-AsparagineÂ·Hâ��O (Â¹Â³Câ��, 99%; Â¹â�µNâ��, 99%) | Cambridge Isotope
Laboratories, Inc. [isotope.com]

6. L-AsparagineÂ·Hâ��O (Â¹â�µNâ��, 98%) | Cambridge Isotope Laboratories, Inc.
[isotope.com]

7. L-AsparagineÂ·Hâ��O (Â¹â�µNâ��, 98%) - Cambridge Isotope Laboratories, NLM-
3286-0.25 [isotope.com]

8. cdnisotopes.com [cdnisotopes.com]

9. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [A Researcher's Guide to Isotopic Enrichment
Verification of L-Asparagine-¹³C₄,¹⁵N₂]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12060393#isotopic-enrichment-verification-for-l-
asparagine-13c4-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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